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Compound of Interest

Compound Name: Icmt-IN-47

Cat. No.: B12369056 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment.

This document provides a comprehensive, step-by-step guide for the proper disposal of Icmt-
IN-47, an inhibitor of Isoprenylcysteine Carboxyl Methyltransferase (ICMT). Due to the absence

of a specific Safety Data Sheet (SDS) for Icmt-IN-47, this guidance is based on general best

practices for the disposal of research-grade chemical waste.

Important Note: Always consult with your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols and to ensure compliance with all local, state, and

federal regulations.

Icmt-IN-47: Key Data
While a comprehensive toxicological and environmental impact profile for Icmt-IN-47 is not

publicly available, the following information has been identified:
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Property Value

Chemical Name Icmt-IN-47

Function Inhibitor of ICMT

CAS Number 1313602-72-0

Molecular Formula C₂₅H₃₅NO

Molecular Weight 365.55 g/mol

Chemical Class Nitrogen-Containing Heterocyclic Compound

Experimental Protocols: General Chemical Waste
Disposal
The following protocols outline the general procedures for the disposal of chemical waste like

Icmt-IN-47 in a laboratory setting.

1. Waste Identification and Segregation:

Characterize the Waste: Determine if the Icmt-IN-47 waste is pure, in solution, or mixed with

other chemicals. The composition of the waste stream will dictate the disposal route.

Segregate Waste Streams: Do not mix Icmt-IN-47 waste with incompatible materials. Keep it

separate from other chemical waste categories such as halogenated solvents, strong acids,

bases, and oxidizers.

2. Containerization and Labeling:

Use Appropriate Containers: Collect Icmt-IN-47 waste in a chemically compatible, leak-proof

container with a secure lid. The original product container, if in good condition, is often a

suitable choice.

Proper Labeling: Clearly label the waste container with a "Hazardous Waste" tag. The label

must include:

The full chemical name: "Icmt-IN-47 waste"
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The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

The name of the principal investigator and the laboratory location.

Any known hazards (e.g., "Caution: Research Chemical - Toxicity Unknown").

3. Storage:

Designated Storage Area: Store the sealed waste container in a designated, well-ventilated,

and secure satellite accumulation area within the laboratory.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.

Away from Incompatibles: Ensure the storage area is away from heat sources, direct

sunlight, and incompatible chemicals.

4. Disposal Request and Pickup:

Contact EHS: Once the waste container is full or has been in storage for the maximum

allowed time (typically 90-180 days, depending on local regulations), contact your

institution's EHS department to arrange for a waste pickup.

Provide Documentation: Have all necessary documentation, including the completed

hazardous waste tag, ready for the EHS personnel.

5. Decontamination of Empty Containers:

Triple Rinse: Empty containers that held Icmt-IN-47 should be triple-rinsed with a suitable

solvent.[1][2]

Collect Rinsate: The first rinseate must be collected and disposed of as hazardous waste.[1]

Subsequent rinsates may also need to be collected, depending on the toxicity of the

compound and local regulations.
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Deface Label: After thorough cleaning, deface or remove the original label from the container

before disposing of it as regular laboratory glassware or plastic waste.[1]

Mandatory Visualization: Chemical Waste Disposal
Workflow
The following diagram illustrates the general decision-making process for the disposal of a

research chemical like Icmt-IN-47.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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